Glycitin 6’’-O-Malonate
Glycitin 6’’-O-Malonate
6''-O-Malonylglycitin belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. 6''-O-Malonylglycitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 6''-O-malonylglycitin is primarily located in the cytoplasm. 6''-O-Malonylglycitin can be biosynthesized from glycitin. Outside of the human body, 6''-O-malonylglycitin can be found in a number of food items such as other soy product, soy milk, miso, and soy yogurt. This makes 6''-O-malonylglycitin a potential biomarker for the consumption of these food products.
Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate ester, a monosaccharide derivative and a methoxyisoflavone. It derives from a glycitin.
Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate ester, a monosaccharide derivative and a methoxyisoflavone. It derives from a glycitin.
Brand Name:
Vulcanchem
CAS No.:
137705-39-6
VCID:
VC0139387
InChI:
InChI=1S/C25H24O13/c1-34-16-6-13-15(35-9-14(21(13)30)11-2-4-12(26)5-3-11)7-17(16)37-25-24(33)23(32)22(31)18(38-25)10-36-20(29)8-19(27)28/h2-7,9,18,22-26,31-33H,8,10H2,1H3,(H,27,28)/t18-,22-,23+,24-,25-/m1/s1
SMILES:
COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O
Molecular Formula:
C₂₅H₂₄O₁₃
Molecular Weight:
532.4 g/mol
Glycitin 6’’-O-Malonate
CAS No.: 137705-39-6
Reference Standards
VCID: VC0139387
Molecular Formula: C₂₅H₂₄O₁₃
Molecular Weight: 532.4 g/mol
CAS No. | 137705-39-6 |
---|---|
Product Name | Glycitin 6’’-O-Malonate |
Molecular Formula | C₂₅H₂₄O₁₃ |
Molecular Weight | 532.4 g/mol |
IUPAC Name | 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxan-2-yl]methoxy]propanoic acid |
Standard InChI | InChI=1S/C25H24O13/c1-34-16-6-13-15(35-9-14(21(13)30)11-2-4-12(26)5-3-11)7-17(16)37-25-24(33)23(32)22(31)18(38-25)10-36-20(29)8-19(27)28/h2-7,9,18,22-26,31-33H,8,10H2,1H3,(H,27,28)/t18-,22-,23+,24-,25-/m1/s1 |
Standard InChIKey | OWMHCYFEIJPHFB-GOZZSVHWSA-N |
Isomeric SMILES | COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)CC(=O)O)O)O)O |
SMILES | COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O |
Canonical SMILES | COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O |
Melting Point | 162°C |
Physical Description | Solid |
Description | 6''-O-Malonylglycitin belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. 6''-O-Malonylglycitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 6''-O-malonylglycitin is primarily located in the cytoplasm. 6''-O-Malonylglycitin can be biosynthesized from glycitin. Outside of the human body, 6''-O-malonylglycitin can be found in a number of food items such as other soy product, soy milk, miso, and soy yogurt. This makes 6''-O-malonylglycitin a potential biomarker for the consumption of these food products. Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate ester, a monosaccharide derivative and a methoxyisoflavone. It derives from a glycitin. |
Synonyms | 7-[[6-O-(2-Carboxyacetyl)-β-D-glucopyranosyl]oxy]-3-(4-hydroxyphenyl)-6-methoxy-4H-1-benzopyran-4-one; 6’’-O-Malonylglycitin; Glycitein 6’’-O-Malonylglucoside; |
PubChem Compound | 23724657 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume